N-[2-Hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]pent-4-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antibacterial and Antifungal Applications
Enaminones and thioamides have been studied for their antibacterial and antifungal properties. For instance, novel enaminones have shown mild antibacterial activity against various strains, indicating a potential for further exploration in antibacterial drug design (Cindrić et al., 2018). Similarly, certain thioamide derivatives have demonstrated effectiveness against bacterial and fungal pathogens, suggesting their utility in developing new antimicrobial agents (Altundas et al., 2010).
Antinociceptive Activity
Research into N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides has unveiled their antinociceptive properties, which could be valuable in pain management strategies (Shipilovskikh et al., 2020).
Synthesis of Fluorescent Dyes
Thioamides have been used as building blocks in the synthesis of fluorescent dyes, indicating their role in the development of materials with potential applications in sensing, imaging, and optical devices (Witalewska et al., 2019).
Synthesis of Heterocycles
The reactivity of thioamide derivatives has been harnessed for the synthesis of heterocycles, a class of compounds with wide-ranging applications in pharmaceuticals and materials science (Axelrod, 1973).
Anticancer Drug Design
Analogues of phosphoric triamides, related to the structural motif of enaminones and thioamides, have been investigated for their potential in anticancer drug design, showcasing the versatility of these compounds in medicinal chemistry (Sosnovsky et al., 1986).
Properties
IUPAC Name |
N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]pent-4-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3S/c1-2-3-6-15(18)16-10-11(17)12-7-8-13(19-12)14-5-4-9-20-14/h2,4-5,7-9,11,17H,1,3,6,10H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNVJHUHKVAWSES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(=O)NCC(C1=CC=C(O1)C2=CC=CS2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.